Cas no 924846-86-6 (3-Benzenesulfonyl-4,5-dimethyl-1-propyl-1H-pyrrol-2-ylamine)

3-Benzenesulfonyl-4,5-dimethyl-1-propyl-1H-pyrrol-2-ylamine is a specialized organic compound featuring a benzenesulfonyl group attached to a substituted pyrrole core. Its structure, incorporating dimethyl and propyl substituents, enhances steric and electronic properties, making it a valuable intermediate in synthetic chemistry. The benzenesulfonyl moiety improves stability and reactivity, while the pyrrole-amine functionality offers versatility in further derivatization. This compound is particularly useful in pharmaceutical and agrochemical research, where its unique scaffold can be leveraged for the development of bioactive molecules. Its well-defined molecular architecture ensures consistent performance in applications requiring precise structural modifications.
3-Benzenesulfonyl-4,5-dimethyl-1-propyl-1H-pyrrol-2-ylamine structure
924846-86-6 structure
Product Name:3-Benzenesulfonyl-4,5-dimethyl-1-propyl-1H-pyrrol-2-ylamine
CAS No:924846-86-6
MF:C15H20N2O2S
MW:292.396502494812
MDL:MFCD09063610
CID:5563907
PubChem ID:16763357
Update Time:2025-06-08

3-Benzenesulfonyl-4,5-dimethyl-1-propyl-1H-pyrrol-2-ylamine Chemical and Physical Properties

Names and Identifiers

    • 3-Benzenesulfonyl-4,5-dimethyl-1-propyl-1H-pyrrol-2-ylamine
    • 4,5-dimethyl-3-(phenylsulfonyl)-1-propyl-1H-pyrrol-2-amine
    • 3-(benzenesulfonyl)-4,5-dimethyl-1-propyl-1H-pyrrol-2-amine
    • 924846-86-6
    • STK786700
    • AKOS005614966
    • DTXSID101194798
    • MFCD09063610
    • 1H-Pyrrol-2-amine, 4,5-dimethyl-3-(phenylsulfonyl)-1-propyl-
    • MDL: MFCD09063610
    • Inchi: 1S/C15H20N2O2S/c1-4-10-17-12(3)11(2)14(15(17)16)20(18,19)13-8-6-5-7-9-13/h5-9H,4,10,16H2,1-3H3
    • InChI Key: MNWQALHJSCUIHW-UHFFFAOYSA-N
    • SMILES: N1(CCC)C(C)=C(C)C(S(C2=CC=CC=C2)(=O)=O)=C1N

Computed Properties

  • Exact Mass: 292.12454906g/mol
  • Monoisotopic Mass: 292.12454906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 73.5Ų

3-Benzenesulfonyl-4,5-dimethyl-1-propyl-1H-pyrrol-2-ylamine Pricemore >>

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Additional information on 3-Benzenesulfonyl-4,5-dimethyl-1-propyl-1H-pyrrol-2-ylamine

3-Benzenesulfonyl-4,5-Dimethyl-1-Propyl-1H-Pyrrol-2-Ylamine: A Comprehensive Overview

The compound with CAS No. 924846-86-6, known as 3-Benzenesulfonyl-4,5-dimethyl-1-propyl-1H-pyrrol-2-ylamine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique chemical structure, which combines a benzenesulfonyl group with a pyrrole ring and an amine functional group, making it a versatile molecule with potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of pyrrole-based compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The benzenesulfonyl group in this compound adds an additional layer of functionality, enhancing its potential for use in therapeutic agents. Researchers have explored its role in inhibiting certain enzymes, which could lead to the development of novel treatments for diseases such as cancer and neurodegenerative disorders.

The chemical structure of 3-Benzenesulfonyl-4,5-dimethyl-1-propyl-1H-pyrrol-2-ylamine is characterized by a pyrrole ring substituted with a benzenesulfonyl group at the 3-position and methyl groups at the 4 and 5 positions. The presence of a propyl group at the 1-position further enhances its structural complexity and functional versatility. This arrangement allows for diverse interactions within biological systems, making it a valuable tool in drug discovery.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, with results indicating that it remains stable under normal storage conditions. These properties make it suitable for use in laboratory settings and potential industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Benzenesulfonyl-4,5-dimethyl-1-propyl-1H-pyrrol-2-ylamine using multi-step reactions involving coupling agents and protecting groups. These methods have improved the overall yield and purity of the compound, facilitating its use in large-scale studies.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its potential as an active layer material in field-effect transistors (FETs), where its ability to conduct electricity under specific conditions could revolutionize the field of flexible electronics.

In conclusion, 3-Benzenesulfonyl-4,5-dimethyl-1-propyl-1H-pyrrol-2-Ylamine is a multifaceted compound with immense potential across various scientific domains. Its chemical structure, combined with recent research findings, positions it as a key player in both medicinal chemistry and materials science. As ongoing studies continue to uncover its full capabilities, this compound is poised to make significant contributions to scientific progress.

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